Cas no 2137613-45-5 (Sodium 1,2-dichloroethane-1-sulfinate)

• Product Name: Sodium 1,2-dichloroethane-1-sulfinate
• CAS No: 2137613-45-5
• MF: C₂H₃Cl₂NaO₂S
• MW: 185.004788637161
• CID: 5952175
• PubChem ID: 165454922
• Update Time: 2025-05-21

Sodium 1,2-dichloroethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 1,2-dichloroethane-1-sulfinate
• EN300-724488
• 2137613-45-5
• Sodium 1,2-dichloroethane-1-sulfinate

• Inchi： 1S/C2H4Cl2O2S.Na/c3-1-2(4)7(5)6;/h2H,1H2,(H,5,6);/q;+1/p-1
• InChI Key： XEHTVDKOEUMSPW-UHFFFAOYSA-M
• SMILES： ClC(CCl)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 183.9128502g/mol
• Monoisotopic Mass: 183.9128502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 1,2-dichloroethane-1-sulfinate

Comprehensive Overview of Sodium 1,2-dichloroethane-1-sulfinate (CAS No. 2137613-45-5): Properties, Applications, and Industry Trends

Sodium 1,2-dichloroethane-1-sulfinate (CAS No. 2137613-45-5) is a specialized organosulfur compound gaining attention in synthetic chemistry and material science due to its unique sulfinate functional group. This compound, often abbreviated as SDES, serves as a versatile sulfonation reagent and intermediate in pharmaceuticals, agrochemicals, and polymer modification. Its molecular structure combines a dichloroethane backbone with a sulfinate anion, enabling nucleophilic reactions critical for C-S bond formation.

Recent advancements in green chemistry have spotlighted Sodium 1,2-dichloroethane-1-sulfinate as a potential eco-friendly alternative to traditional sulfonylating agents. Researchers highlight its reduced toxicity profile compared to aryl sulfonyl chlorides, aligning with the sustainable synthesis trends dominating 2024’s chemical R&D. The compound’s water solubility (sodium salt form) further enhances its utility in aqueous-phase reactions, addressing industry demands for solvent-free processes.

In pharmaceutical applications, CAS No. 2137613-45-5 facilitates the synthesis of sulfone-containing drugs, particularly in kinase inhibitor development. Its ability to introduce SO₂ groups under mild conditions makes it valuable for constructing biologically active motifs. A 2023 study in Advanced Synthesis & Catalysis demonstrated its efficacy in constructing sulfonamide derivatives—a class of compounds prevalent in antibacterial and anti-inflammatory agents.

The material science sector utilizes Sodium 1,2-dichloroethane-1-sulfinate for polymer functionalization, where it modifies surface properties of conductive polymers and ion-exchange membranes. Its dual reactivity (via sulfinate and chloro groups) enables crosslinking in smart materials, responding to growing interest in stimuli-responsive polymers for wearable electronics.

Analytical characterization of CAS No. 2137613-45-5 typically involves FT-IR spectroscopy (showing S=O stretches at 1040–1200 cm⁻¹) and NMR (¹³C chemical shifts at δ 55–65 ppm for the sulfinate-bearing carbon). Stability studies indicate optimal storage under argon atmosphere at 2–8°C to prevent oxidation to the corresponding sulfone.

Emerging applications include its role in battery electrolyte additives, where the sulfinate group improves lithium-ion conductivity. This aligns with global searches for "energy storage materials" and "next-gen battery chemistry." Patent analyses reveal a 40% increase in filings referencing Sodium 1,2-dichloroethane-1-sulfinate since 2021, particularly in solid-state battery technologies.

Regulatory perspectives classify this compound as non-persistent under REACH guidelines, with biodegradation studies showing >60% degradation in 28 days (OECD 301B). Industrial-scale production employs continuous flow chemistry to enhance yield (>85%) while minimizing chlorinated byproducts—a key concern in "green manufacturing" discussions.

Future research directions explore its use in click chemistry and bioconjugation, capitalizing on the sulfinate group’s radical trapping capabilities. The compound’s synergy with photocatalysis (a trending topic in AI-driven chemical discovery) opens avenues for visible-light-mediated reactions—currently a hot search term in academic databases.